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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B564499

This document provides immediate, essential safety and logistical information for the handling
and disposal of Cyanuric acid-13C3 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes key quantitative data for Cyanuric acid-13C3.
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Property Value Reference

CAS Number 201996-37-4 [1]

Molecular Formula 13C3H3N30s3 [1]

Molecular Weight 132.05 g/mol [1]

Purity >95% (HPLC) [1]

Storage Temperature +4°C [1]

Appearance Solid Assum.ed biased on unlabeled

cyanuric acid
Boiling Point Not applicable [2]
Flash Point Not flammable [3]

) ) Strong oxidizing agents, strong
Incompatible Materials ) [4][5]
acids and bases

Operational Plan: Handling Cyanuric Acid-13C3

This section provides a step-by-step guide for the safe handling of Cyanuric acid-13C3.

Engineering Controls and Personal Protective
Equipment (PPE)
» Ventilation: Handle Cyanuric acid-13C3 in a well-ventilated area.[5][6] A chemical fume

hood is recommended, especially when working with the powder form, to minimize dust
inhalation.[2]

o Personal Protective Equipment (PPE): The following PPE must be worn at all times when
handling this compound:

o Eye Protection: Safety glasses with side shields or chemical goggles are mandatory to
protect against dust particles.[4][5]

o Hand Protection: Wear protective gloves, such as nitrile, neoprene, or butyl rubber, to
prevent skin contact.[3][6]
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o Body Protection: A standard laboratory coat is required.[5] For larger quantities or where
significant dust generation is possible, coveralls are recommended.[3]

o Respiratory Protection: If working outside of a fume hood or if dust is generated, a
NIOSH/MSHA-approved respirator with a particulate filter is necessary.[2][7]

Safe Handling Protocol

e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that an eyewash station and safety shower are readily accessible.[5]
o Assemble all necessary equipment and materials before handling the compound.

e Handling the Compound:

[e]

Avoid all personal contact, including inhalation of dust.[4]

o

Use methods to minimize dust generation when handling the solid material.[3]

[¢]

If transferring the powder, do so carefully to avoid creating airborne dust.

[e]

Avoid contact with incompatible materials such as strong oxidizing agents.[4][5]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[3]
o Clean the work area and decontaminate any equipment used.

o Store Cyanuric acid-13C3 in a tightly closed container in a cool, dry, and well-ventilated
place.[3][5]

Emergency Procedures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[8] Seek medical attention if irritation
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persists.

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water.[8] Seek immediate medical attention.

e Spills:
o Evacuate the immediate area.
o Wear appropriate PPE as described in Section 1.
o Cover the spill with a plastic sheet to minimize dust.[5]

o Carefully sweep or scoop the spilled material into a suitable, labeled container for waste
disposal.[3][4]

o Avoid generating dust during cleanup.[4]
o Clean the spill area with soap and water.

Disposal Plan

All waste containing Cyanuric acid-13C3 must be handled and disposed of in accordance with
local, state, and federal regulations.[4]

e Waste Collection:

o Collect all waste material, including contaminated PPE and cleaning materials, in a clearly
labeled, sealed container.

» Disposal Method:

o Reuse or recycle if possible.[3]
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o If recycling is not an option, the waste should be disposed of at an authorized landfill.[4]

o Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

Visual Guides
Workflow for Safe Handling of Cyanuric Acid-13C3
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Workflow for Safe Handling of Cyanuric Acid-13C3

Preparation
- Clean work area
- Verify safety equipment
- Assemble materials

l

Don Personal Protective Equipment (PPE)
- Safety goggles
- Gloves
- Lab coat
- Respirator (if needed)

:

Handling in Ventilated Area
(Fume Hood Recommended)

:

Weighing and Transfer
- Minimize dust generation

:

Experimental Use

:

Post-Handling Cleanup
- Decontaminate equipment

- Clean work area
Storage

- Tightly sealed container
- Cool, dry, ventilated area

Waste Disposal

- Collect in labeled container

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Cyanuric acid-13C3.
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Hazard Identification and Mitigation Logic

Hazard Identification and Mitigation Logic
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Caption: Logical relationship between hazards and mitigation for Cyanuric acid-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Cyanuric Acid-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564499#personal-protective-equipment-for-handling-
cyanuric-acid-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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